E1/E2/E3 Enzyme Inhibitor
  • COH000
    COH000
    • Cat. No.:
    • B606758
    • CAS No.:
    • Molecular Formula:
    • C25H25NO5
    • Molecular Weight:
    • 419.5 g/mol
    Description
    COH000 is a highly specific covalent allosteric SUMO E1 inhibitor with an IC50 of 0.2 μM for SUMOylation in vitro. COH000 targets a cryptic pocket distinct from the active site that is completely buried in all...
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  • YH239-EE
    YH239-EE
    • Cat. No.:
    • B611882
    • CAS No.:
    • Molecular Formula:
    • C25H27Cl2N3O4
    • Molecular Weight:
    • 504.4 g/mol
    Description
    YH 239-EE is an ethyl ester prodrug form of YH 239, a potent inhibitor of the p53-MDM2 protein-protein interaction. YH 239-EE (20 μM) inhibits the growth of OCI-AML-3 cells and halts the cell cycle at the sub-G1...
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  • DCN1-UBC12-IN-4
    DCN1-UBC12-IN-4
    • Cat. No.:
    • B1209386
    • CAS No.:
    • 26028-65-9
    • Molecular Formula:
    • C8H6ClN3S
    • Molecular Weight:
    • 211.67 g/mol
    Description
    5-(4-chlorophenyl)-1,2-dihydro-1,2,4-triazole-3-thione is a member of triazoles.
    a YUCCA enzyme inhibitor;  structure in first source
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  • nutlin-3B
    nutlin-3B
    • Cat. No.:
    • B1258023
    • CAS No.:
    • 675576-97-3
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    Nutlin-3 is a Nutlin and a piperazinone. It has a role as an anticoronaviral agent.
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  • nutlin-3A
    nutlin-3A
    • Cat. No.:
    • B7852587
    • CAS No.:
    • 890090-75-2
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    4-[[(4S,5R)-4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazol-1-yl]-oxomethyl]-2-piperazinone is a stilbenoid.
    Rebemadlin is a small molecule and MDM2 (murine double minute 2) i...
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  • Cbl-b-IN-16
    Cbl-b-IN-16
    • Cat. No.:
    • B12380701
    • CAS No.:
    • Molecular Formula:
    • C26H27F3N6O
    • Molecular Weight:
    • 496.5 g/mol
    Description
    Cbl-b-IN-16 is a useful research compound. Its molecular formula is C26H27F3N6O and its molecular weight is 496.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cbl-b-IN-16 suitable for man...
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  • Navtemadlin-d7
    Navtemadlin-d7
    • Cat. No.:
    • B12420635
    • CAS No.:
    • Molecular Formula:
    • C28H35Cl2NO5S
    • Molecular Weight:
    • 575.6 g/mol
    Description
    Navtemadlin-d7 is a useful research compound. Its molecular formula is C28H35Cl2NO5S and its molecular weight is 575.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Navtemadlin-d7 suitable...
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  • Dcn1-ubc12-IN-1
    Dcn1-ubc12-IN-1
    • Cat. No.:
    • B12427818
    • CAS No.:
    • Molecular Formula:
    • C24H23N7O3S2
    • Molecular Weight:
    • 521.6 g/mol
    Description
    Dcn1-ubc12-IN-1 is a useful research compound. Its molecular formula is C24H23N7O3S2 and its molecular weight is 521.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Dcn1-ubc12-IN-1 suitabl...
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  • p53-MDM2-IN-1
    p53-MDM2-IN-1
    • Cat. No.:
    • B15139860
    • CAS No.:
    • Molecular Formula:
    • C23H20ClN3O3
    • Molecular Weight:
    • 421.9 g/mol
    Description
    P53-MDM2-IN-1 is a useful research compound. Its molecular formula is C23H20ClN3O3 and its molecular weight is 421.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality p53-MDM2-IN-1 suitable fo...
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  • T521
    T521
    • Cat. No.:
    • B15575092
    • CAS No.:
    • Molecular Formula:
    • C17H14FNO5S2
    • Molecular Weight:
    • 395.4 g/mol
    Description
    T521 is a useful research compound. Its molecular formula is C17H14FNO5S2 and its molecular weight is 395.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality T521 suitable for many research ap...
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